Cas no 5793-87-3 (Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, calcium salt (2:1), (1a,3a,4a,5b)- (9CI))

• Product Name: Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, calcium salt (2:1), (1a,3a,4a,5b)- (9CI)
• CAS No: 5793-87-3
• MF: C₁₄H₂₂CaO₁₂
• MW: 422.395285129547
• CID: 373081
• PubChem ID: 110712
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, calcium salt (2:1), (1a,3a,4a,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1,3,4,5-tetrahydroxy-, calcium salt (2:1), (1a,3a,4a,5b)- (9CI)
• calcium quinate
• calcium bis(1,3,4,5-tetrahydroxycyclohexanecarboxylate)
• calcium,1,3,4,5-tetrahydroxycyclohexane-1-carboxylate
• CALCIUM BIS(1,3,4,5-TETRAHYDROXYCYCLOHEXANE-1-CARBOXYLATE)
• EINECS 227-333-6
• 5793-87-3
• NS00082700
• DTXSID40973507

• Inchi： 1S/2C7H12O6.Ca/c2*8-3-1-7(13,6(11)12)2-4(9)5(3)10;/h2*3-5,8-10,13H,1-2H2,(H,11,12);/q;;+2/p-2
• InChI Key： LUULGDQBMOTIRA-UHFFFAOYSA-L
• SMILES： [Ca+2].OC1(C(=O)[O-])CC(C(C(C1)O)O)O.OC1(C(=O)[O-])CC(C(C(C1)O)O)O

Computed Properties

• Exact Mass: 422.07366
• Monoisotopic Mass: 422.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242Ų

Experimental Properties

• Boiling Point: 438.4°Cat760mmHg
• Flash Point: 233.1°C
• PSA: 242.1